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Compound Name: Tetrakis(dimethylsiloxy)silane

Cat. No.: B1631252 Get Quote

An In-depth Technical Guide to
Tetrakis(dimethylsiloxy)silane
For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetrakis(dimethylsiloxy)silane, a branched organosilicon compound, holds significant interest

across various scientific and industrial domains. This technical guide provides a comprehensive

overview of its chemical structure, physicochemical properties, synthesis, reactivity, and

diverse applications. Particular emphasis is placed on its role as a crosslinking agent, a

precursor for advanced silica-based materials, and its potential applications in the

pharmaceutical sciences. This document adheres to stringent data presentation standards,

including tabulated quantitative data for comparative analysis, detailed experimental protocols,

and visualizations of key chemical processes to facilitate a deeper understanding for

researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
Tetrakis(dimethylsiloxy)silane is characterized by a central silicon atom bonded to four

dimethylsiloxy groups.[1] This unique structure imparts a combination of organic and inorganic

characteristics, leading to its versatile properties.

The chemical identity of Tetrakis(dimethylsiloxy)silane is defined by the following identifiers:
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Identifier Value

Chemical Name Tetrakis(dimethylsiloxy)silane

CAS Number 17082-47-2[2][3]

Molecular Formula C8H28O4Si5[1][4]

Molecular Weight 328.73 g/mol [4][5]

InChI Key UOUILILVWRHZSH-UHFFFAOYSA-N

SMILES
C--INVALID-LINK--O--INVALID-LINK--C">Si(O--

INVALID-LINK--C)O--INVALID-LINK--C

Synonyms

3,3-Bis(dimethylsiloxy)-1,1,5,5-

tetramethyltrisiloxane, Tetrakis(dimethylsilyl)

orthosilicate[1][6]

Physicochemical Properties
Tetrakis(dimethylsiloxy)silane is a colorless, viscous liquid with low volatility and high thermal

stability.[1] Its physical and chemical properties are summarized in the tables below.

Physical Properties
Property Value Experimental Conditions

Appearance Clear, colorless liquid[3] Ambient

Boiling Point 188-190 °C[4] Atmospheric pressure

Density 0.886 g/mL[4] 25 °C

Refractive Index 1.3841[4] 20 °C

Viscosity 1.1 cSt[4] 25 °C

Flash Point 67 °C[4] Closed cup

Solubility
Insoluble in water.[7] Soluble in

many organic solvents.
Ambient
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Chemical Properties
Property Description

Reactivity

The Si-H bonds are susceptible to

hydrosilylation reactions. The siloxane bonds

(Si-O-Si) can undergo hydrolysis under acidic or

basic conditions.

Thermal Stability Exhibits high thermal stability.[1]

Moisture Sensitivity
The compound is moisture-sensitive and will

hydrolyze in the presence of water.[8]

Experimental Protocols
This section details the methodologies for the synthesis of Tetrakis(dimethylsiloxy)silane and

the determination of its key physical properties.

Synthesis of Tetrakis(dimethylsiloxy)silane
A representative synthesis involves the controlled hydrolysis of a chlorosilane precursor

followed by reaction with another silane. The following is a generalized procedure based on

related silane syntheses:

Materials:

Silicon tetrachloride

Dimethylchlorosilane

Anhydrous toluene

Deionized water

Anhydrous sodium sulfate

Nitrogen or Argon gas (for inert atmosphere)

Equipment:
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Three-necked round-bottom flask

Dropping funnel

Condenser

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Set up the reaction apparatus under an inert atmosphere of nitrogen or argon.

In the three-necked flask, dissolve silicon tetrachloride in anhydrous toluene.

Cool the mixture in an ice bath.

Slowly add a stoichiometric amount of deionized water to the cooled solution via the

dropping funnel with vigorous stirring to control the exothermic reaction.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for several hours to ensure complete hydrolysis and the formation of silicic acid

intermediates.

In a separate flask, prepare a solution of dimethylchlorosilane in anhydrous toluene.

Slowly add the dimethylchlorosilane solution to the reaction mixture containing the silicic acid

intermediates.

Heat the reaction mixture to reflux and maintain for several hours to drive the condensation

reaction to completion.
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After cooling, wash the reaction mixture with deionized water in a separatory funnel to

remove any unreacted starting materials and byproducts.

Dry the organic layer over anhydrous sodium sulfate.

Remove the toluene solvent using a rotary evaporator.

Purify the crude product by vacuum distillation to obtain pure

Tetrakis(dimethylsiloxy)silane.

Synthesis of Tetrakis(dimethylsiloxy)silane

Hydrolysis

Condensation

Purification

Silicon Tetrachloride (SiCl4) Silicic Acid Intermediates

+ H2O
(in Toluene)

Water (H2O)

Tetrakis(dimethylsiloxy)silane

+ (CH3)2HSiCl
(Reflux in Toluene)

Dimethylchlorosilane ((CH3)2HSiCl)

Crude Product Aqueous WashingPure Product Drying (Na2SO4)Pure Product Vacuum DistillationPure Product

Pure Product

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of Tetrakis(dimethylsiloxy)silane.

Determination of Boiling Point

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1631252?utm_src=pdf-body
https://www.benchchem.com/product/b1631252?utm_src=pdf-body-img
https://www.benchchem.com/product/b1631252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The boiling point of the viscous liquid can be determined using a standard distillation apparatus

or a micro-boiling point method.

Procedure (Distillation Method):

Place a small volume of Tetrakis(dimethylsiloxy)silane in a round-bottom flask with a

boiling chip.

Set up a simple distillation apparatus with a condenser and a collection flask.

Insert a thermometer into the distillation head, ensuring the top of the bulb is level with the

side arm of the condenser.

Heat the flask gently.

Record the temperature at which a steady stream of distillate is collected. This temperature

is the boiling point.

Determination of Density
The density of the viscous liquid can be measured using a pycnometer or a hydrometer.

Procedure (Pycnometer Method):

Clean and dry a pycnometer of a known volume.

Weigh the empty pycnometer.

Fill the pycnometer with Tetrakis(dimethylsiloxy)silane, ensuring there are no air bubbles.

Weigh the filled pycnometer.

Calculate the density by dividing the mass of the liquid by the volume of the pycnometer.

Spectroscopic Characterization
Spectroscopic analysis is crucial for confirming the structure and purity of

Tetrakis(dimethylsiloxy)silane.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show a doublet for the protons attached

to silicon (Si-H) due to coupling with the adjacent methyl protons, and a multiplet for the

methyl protons (Si-CH₃) due to coupling with the Si-H proton.

¹³C NMR: The carbon NMR spectrum should exhibit a single resonance for the methyl

carbons.

²⁹Si NMR: The silicon-29 NMR spectrum is a powerful tool for characterizing organosilicon

compounds. It is expected to show two distinct signals: one for the central silicon atom and

another for the four equivalent silicon atoms of the dimethylsiloxy groups.

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Tetrakis(dimethylsiloxy)silane is expected to display characteristic

absorption bands:

Si-H stretching: A strong band around 2100-2200 cm⁻¹.

Si-O-Si stretching: A strong, broad band in the region of 1000-1100 cm⁻¹.

CH₃ bending in Si-CH₃: A sharp band around 1260 cm⁻¹.

CH₃ rocking in Si-CH₃: A band near 800 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The electron ionization (EI) mass spectrum of Tetrakis(dimethylsiloxy)silane
would likely show a molecular ion peak (M⁺) at m/z 328, although it may be of low intensity.

Common fragments would result from the loss of methyl groups (-CH₃), dimethylsiloxy groups

(-OSiH(CH₃)₂), and rearrangements. A reported GC-MS analysis showed prominent peaks at

m/z 253, 267, and 313.[9]

Reactivity and Applications
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The unique chemical structure of Tetrakis(dimethylsiloxy)silane governs its reactivity and

makes it a versatile compound in various applications.

Hydrolysis and Condensation
In the presence of moisture, the siloxane bonds can undergo hydrolysis to form silanols (Si-

OH). These silanols are reactive intermediates that can then undergo condensation reactions

to form larger polysiloxane networks. This reactivity is the basis for its use as a precursor in sol-

gel processes for the synthesis of silica-based materials.

Crosslinking Agent
Tetrakis(dimethylsiloxy)silane is widely used as a crosslinking agent for silicone polymers.[6]

The Si-H groups can react with vinyl groups on other silicone polymers via a hydrosilylation

reaction, typically catalyzed by a platinum complex. This reaction forms stable silicon-carbon

bonds, leading to the formation of a three-dimensional polymer network. This crosslinking

imparts desirable properties to the silicone material, such as increased mechanical strength,

thermal stability, and chemical resistance.

Hydrosilylation Crosslinking Mechanism
Tetrakis(dimethylsiloxy)silane

(with Si-H groups)

Platinum Catalyst

 

Vinyl-functional
Silicone Polymer

 

Crosslinked Silicone NetworkHydrosilylation Reaction

Click to download full resolution via product page

Caption: Hydrosilylation reaction of Tetrakis(dimethylsiloxy)silane with a vinyl-functional

silicone.

Surface Modification
The reactivity of Tetrakis(dimethylsiloxy)silane allows for its use in surface modification. It

can be used to introduce a hydrophobic layer onto various substrates, enhancing their water
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repellency and reducing their surface energy. This is particularly useful in applications such as

coatings and surface treatments for glass and ceramics.

Applications in Drug Development
The biocompatibility and tunable properties of silicones make them attractive materials for

biomedical applications. While direct applications of Tetrakis(dimethylsiloxy)silane in drug

formulations are not extensively documented, its role as a crosslinking agent is highly relevant.

Controlled Release Systems: By controlling the crosslink density of silicone matrices using

Tetrakis(dimethylsiloxy)silane, the diffusion rate of encapsulated drugs can be modulated.

This allows for the design of controlled-release drug delivery systems with specific release

profiles. Polysiloxane-based materials are being explored for the simultaneous, controlled

release of multiple drugs.

Biocompatible Coatings: Silicone coatings, crosslinked with agents like

Tetrakis(dimethylsiloxy)silane, can be applied to medical devices and implants to improve

their biocompatibility and reduce inflammatory responses.

Scaffolds for Tissue Engineering: Crosslinked silicone elastomers can be fabricated into

scaffolds for tissue engineering applications, providing mechanical support for cell growth

and tissue regeneration.

Safety and Handling
Tetrakis(dimethylsiloxy)silane is a combustible liquid and is moisture-sensitive.[7] It is

important to handle this chemical in a well-ventilated area and to avoid contact with skin and

eyes.

Storage: Store in a tightly closed container in a cool, dry place, away from sources of ignition

and moisture.[6][8] Storage under an inert atmosphere (e.g., nitrogen or argon) is

recommended to prevent hydrolysis.[8]

Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat. In case of fire, use carbon dioxide, dry chemical powder, or foam.

Conclusion
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Tetrakis(dimethylsiloxy)silane is a multifunctional organosilicon compound with a unique

combination of properties that make it valuable in a wide range of applications. Its role as a

crosslinking agent for silicones is well-established, and its potential as a precursor for

advanced materials and in biomedical applications continues to be an active area of research.

This technical guide has provided a comprehensive overview of its chemical structure,

properties, synthesis, and applications, with the aim of serving as a valuable resource for

researchers, scientists, and professionals in drug development. Further research into its

specific applications in drug delivery systems is warranted to fully exploit its potential in the

pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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